Cas no 823188-40-5 (N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride)

• Product Name: N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride
• CAS No: 823188-40-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD05863672
• CID: 695225
• PubChem ID: 3846480
• Update Time: 2025-05-19

N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorobenzyl)-2-methoxyethanamine
• (2-chlorobenzyl)(2-methoxyethyl)amine(SALTDATA: HCl)
• Benzenemethanamine, 2-chloro-N-(2-methoxyethyl)-
• N-[(2-chlorophenyl)methyl]-2-methoxyethanamine
• (2-chlorobenzyl)(2-methoxyethyl)amine
• SCHEMBL5768941
• AKOS000228527
• DTXSID30397238
• 823188-40-5
• EN300-32427
• N-[(2-Chlorophenyl)methyl]-2-methoxyethan-1-amine
• CHEMBRDG-BB 4004519
• [(2-CHLOROPHENYL)METHYL](2-METHOXYETHYL)AMINE
• N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride

• MDL： MFCD05863672
• Inchi： 1S/C10H14ClNO/c1-13-7-6-12-8-9-4-2-3-5-10(9)11/h2-5,12H,6-8H2,1H3
• InChI Key： ZSUIQDROWOFXRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCCOC

Computed Properties

• Exact Mass: 199.07600
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.46690

Additional information on N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride

Introduction to N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride (CAS No. 823188-40-5)

N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride, chemically designated as C₈H₁₁ClN·HCl, is a significant compound in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. With a CAS number of 823188-40-5, it represents a specialized derivative that has been studied for its pharmacological significance.

The molecular structure of N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride consists of a benzyl group attached to a chloro-substituted benzene ring, with an amine functional group linked to a 2-methoxyethyl chain. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and drug formulation processes. This structural configuration suggests potential interactions with biological targets, which has been a focal point for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and neurology. N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride has been investigated for its potential role as an intermediate in the synthesis of small-molecule inhibitors. These inhibitors are designed to modulate specific enzymatic pathways that are dysregulated in diseases such as cancer and neurological disorders. The presence of the chloro and methoxy substituents in the benzyl ring enhances the compound's ability to interact with biological macromolecules, making it a promising candidate for further exploration.

One of the most compelling aspects of N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride is its versatility in chemical modifications. Researchers have leveraged this compound to develop derivatives with enhanced pharmacokinetic properties. For instance, modifications to the amine group can alter the compound's solubility and metabolic stability, while changes to the methoxyethyl chain can influence its binding affinity to biological targets. Such flexibility has made it a valuable scaffold for drug discovery initiatives.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The amine moiety, in particular, has been shown to interact with neurotransmitter receptors, suggesting a role in modulating neuronal activity. This has prompted investigations into its efficacy as an adjunct therapy for conditions such as Parkinson's disease and Alzheimer's disease. Additionally, the chloro-substituted benzene ring has been implicated in interactions with cytochrome P450 enzymes, which are crucial for drug metabolism. Understanding these interactions is essential for optimizing dosages and minimizing potential side effects.

The synthesis of N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve yield but also enhance purity, ensuring that subsequent pharmacological studies are conducted with high-quality material.

From a regulatory perspective, N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride must adhere to stringent quality control measures to ensure safety and efficacy. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm the identity and purity of the compound. These analytical methods provide critical data for regulatory submissions and ensure compliance with international standards.

The future prospects of N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.

In conclusion, N-(2-Chlorobenzyl)-2-methoxyethanamine Hydrochloride (CAS No. 823188-40-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable tool for developing novel treatments for various diseases. As research progresses, this compound is expected to contribute substantially to advancements in medicinal chemistry and drug discovery.